3,6-Diamino-10-(6-(4-nitrobenzamido)hexyl)acridinium
3,6-Diamino-10-(6-(4-nitrobenzamido)hexyl)acridinium
Brand Name:
Vulcanchem
CAS No.:
139263-57-3
VCID:
VC21259537
InChI:
InChI=1S/C26H27N5O3.ClH/c27-20-11-9-18-15-19-10-12-21(28)17-25(19)30(24(18)16-20)14-6-2-1-5-13-29-26(32)22-7-3-4-8-23(22)31(33)34;/h3-4,7-12,15-17H,1-2,5-6,13-14H2,(H4,27,28,29,32);1H
SMILES:
C1=CC=C(C(=C1)C(=O)NCCCCCC[N+]2=C3C=C(C=CC3=CC4=C2C=C(C=C4)N)N)[N+](=O)[O-].[Cl-]
Molecular Formula:
C26H28ClN5O3
Molecular Weight:
494 g/mol
3,6-Diamino-10-(6-(4-nitrobenzamido)hexyl)acridinium
CAS No.: 139263-57-3
Cat. No.: VC21259537
Molecular Formula: C26H28ClN5O3
Molecular Weight: 494 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 139263-57-3 |
|---|---|
| Molecular Formula | C26H28ClN5O3 |
| Molecular Weight | 494 g/mol |
| IUPAC Name | N-[6-(3,6-diaminoacridin-10-ium-10-yl)hexyl]-2-nitrobenzamide;chloride |
| Standard InChI | InChI=1S/C26H27N5O3.ClH/c27-20-11-9-18-15-19-10-12-21(28)17-25(19)30(24(18)16-20)14-6-2-1-5-13-29-26(32)22-7-3-4-8-23(22)31(33)34;/h3-4,7-12,15-17H,1-2,5-6,13-14H2,(H4,27,28,29,32);1H |
| Standard InChI Key | QJGQBHVEGRHINI-UHFFFAOYSA-O |
| SMILES | C1=CC=C(C(=C1)C(=O)NCCCCCC[N+]2=C3C=C(C=CC3=CC4=C2C=C(C=C4)N)N)[N+](=O)[O-].[Cl-] |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)NCCCCCC[N+]2=C3C=C(C=CC3=CC4=C2C=C(C=C4)N)N)[N+](=O)[O-].[Cl-] |
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